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Compound of Interest

Compound Name: N-ethoxy-3-iodobenzamide

Cat. No.: B15081813 Get Quote

CAS Number: 290839-75-7

This technical guide provides a comprehensive overview of the chemical properties, potential

applications, and synthetic considerations for N-Ethoxy-3-iodobenzamide. While specific

experimental data for this compound is limited in publicly available literature, this document

draws upon information from structurally related iodobenzamide derivatives to infer potential

areas of research and application for drug development professionals and scientists.

Chemical Properties
N-Ethoxy-3-iodobenzamide is a substituted benzamide with a molecular formula of

C9H10INO2 and a molecular weight of 291.09 g/mol .[1] The presence of an iodine atom on

the aromatic ring and an ethoxy group on the amide nitrogen are key structural features that

likely influence its chemical reactivity and biological activity.

Property Value Source

CAS Number 290839-75-7 [2]

Molecular Formula C9H10INO2 [1]

Molecular Weight 291.09 g/mol [1]

Synonyms N-Ethoxy-3-iodo-benzamide
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Potential Applications and Research Directions
While specific biological activities for N-Ethoxy-3-iodobenzamide have not been extensively

reported, the broader class of iodobenzamides has shown utility in several areas of research,

suggesting potential avenues for investigation.

Precursor for Radioligands: The iodine atom can be substituted with a radioactive isotope of

iodine (e.g., ¹²³I, ¹²⁵I, or ¹³¹I). This makes N-Ethoxy-3-iodobenzamide a potential precursor

for the synthesis of radiolabeled molecules for use in imaging techniques such as Positron

Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT).

These imaging agents are valuable tools in drug discovery and clinical diagnostics.

Chemical Synthesis Intermediate: The carbon-iodine bond is susceptible to various cross-

coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig reactions. This

allows for the facile introduction of a wide range of functional groups at the 3-position of the

benzamide scaffold, enabling the synthesis of diverse chemical libraries for screening and

drug discovery.

Enzyme Inhibition: Substituted benzamides are a well-established class of compounds with a

broad range of biological activities, including enzyme inhibition. For example, the structurally

related compound, 4-Hydroxy-3-iodobenzamide, has been investigated as an inhibitor of

tyrosinase, a key enzyme in melanin synthesis. It is plausible that N-Ethoxy-3-
iodobenzamide could exhibit inhibitory activity against various enzymatic targets.

Synthesis
A potential synthetic route to N-Ethoxy-3-iodobenzamide could involve the amidation of 3-

iodobenzoyl chloride with O-ethylhydroxylamine. This straightforward approach would leverage

commercially available starting materials.
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Potential Synthesis of N-Ethoxy-3-iodobenzamide

Starting Materials

Step 1: Acyl Chloride Formation

Step 2: Amidation

3-Iodobenzoic Acid

3-Iodobenzoyl Chloride

+ Thionyl Chloride

Thionyl Chloride (SOCl2) O-Ethylhydroxylamine

N-Ethoxy-3-iodobenzamide

+ O-Ethylhydroxylamine

Click to download full resolution via product page

Caption: A potential two-step synthesis of N-Ethoxy-3-iodobenzamide.

Experimental Protocols
Due to the lack of specific published studies on N-Ethoxy-3-iodobenzamide, detailed

experimental protocols are not available. However, a general workflow for the characterization

and initial biological screening of this compound would typically involve the following steps.
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General Experimental Workflow for Compound Characterization

Synthesis and Purification

Structural Verification (NMR, MS)

Purity Assessment (HPLC)

Physicochemical Properties (Solubility, LogP)

Initial Biological Screening (e.g., Enzyme Assays, Cell-based Assays)

Data Analysis and Hit Identification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Ethoxy-3-iodobenzamide: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15081813#cas-number-290839-75-7-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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